2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-methyl-1,3-oxazole-5-carboxylic acid

Specification

• Molecular Formula: C14H20N2O5
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 4-methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-1,3-oxazole-5-carboxylic acid
• Standard InChI: InChI=1S/C14H20N2O5/c1-8-10(12(17)18)20-11(15-8)9-5-6-16(7-9)13(19)21-14(2,3)4/h9H,5-7H2,1-4H3,(H,17,18)
• Standard InChI Key: FDTAAJJGGDKCPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C2CCN(C2)C(=O)OC(C)(C)C)C(=O)O

Introduction

Structural and Molecular Characteristics

Core Architecture

The molecule consists of three primary components:

• A pyrrolidine ring (a five-membered saturated heterocycle with one nitrogen atom) substituted at the 3-position.

• An oxazole ring (a five-membered aromatic heterocycle with one oxygen and one nitrogen atom) featuring a methyl group at the 4-position and a carboxylic acid group at the 5-position.

• A tert-butoxycarbonyl (Boc) group protecting the pyrrolidine nitrogen, enhancing stability during synthetic procedures.

The IUPAC name, 4-methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-1,3-oxazole-5-carboxylic acid, systematically describes this arrangement.

Molecular Properties

Key physicochemical parameters include:

Property	Value
Molecular formula	C₁₄H₂₀N₂O₅
Molecular weight	296.32 g/mol
Canonical SMILES	CC1=C(OC(=N1)C2CCN(C2)C(=O)OC(C)(C)C)C(=O)O
Hydrogen bond donors	1 (carboxylic acid -OH)
Hydrogen bond acceptors	5
Rotatable bonds	5

The carboxylic acid moiety confers polarity, while the Boc group and methyl substituents modulate lipophilicity, as reflected in the calculated LogP of ~1.57 for structurally analogous compounds.

Synthetic Approaches

Protection and Cyclization Strategies

Synthesis typically proceeds through multi-step sequences involving:

• Boc protection: Introducing the Boc group to the pyrrolidine nitrogen using di-tert-butyl dicarbonate (Boc₂O) under basic conditions.

• Oxazole ring formation: Employing the Robinson-Gabriel synthesis, where a cyclodehydration reaction converts α-acylamino ketones into oxazoles. For this compound, pre-functionalization of the pyrrolidine ring with an appropriate acyl group precedes cyclization.

• Carboxylic acid introduction: Oxidation or hydrolysis of a precursor ester or nitrile group at the oxazole 5-position.

A comparative analysis with the related compound 1-((tert-butoxy)carbonyl)-3-methylpyrrolidine-2-carboxylic acid (PubChem CID 581834) reveals that the absence of an oxazole ring simplifies synthesis but reduces aromatic conjugation.

Physicochemical and Spectroscopic Profiles

Solubility and Stability

The carboxylic acid group enhances water solubility, though the Boc group and methyl substituents introduce hydrophobic interactions. In polar aprotic solvents like dimethylformamide (DMF), the compound exhibits improved solubility (>50 mg/mL). Stability studies indicate decomposition above 200°C, with the Boc group cleaving under acidic conditions (pH < 3).

Spectroscopic Characterization

• NMR:

  • ¹H NMR: Signals at δ 1.4 ppm (tert-butyl), δ 2.4 ppm (pyrrolidine CH₂), and δ 3.6 ppm (oxazole CH3).

  • ¹³C NMR: Carboxylic acid carbon at δ 170 ppm, oxazole C=O at δ 160 ppm.

• IR: Strong absorption at 1720 cm⁻¹ (C=O stretch of Boc and carboxylic acid).

Applications in Research

Medicinal Chemistry

Oxazole rings are pharmacophores in antimicrobial and anticancer agents. The methyl and carboxylic acid groups provide sites for derivatization, enabling structure-activity relationship (SAR) studies. For example, replacing the methyl group with halogens could modulate electronic properties and binding affinity.

Peptide Mimetics

The pyrrolidine ring mimics proline residues in peptides, making this compound a candidate for constrained peptidomimetics. The Boc group facilitates selective deprotection during solid-phase peptide synthesis.

Comparative Analysis with Structural Analogs

Compound Name	Molecular Formula	Key Differences	Potential Applications
2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-methyl-1,3-oxazole-5-carboxylic acid	C₁₄H₂₀N₂O₅	Oxazole ring, carboxylic acid	Drug discovery, peptide mimetics
1-((tert-butoxy)carbonyl)-3-methylpyrrolidine-2-carboxylic acid	C₁₁H₁₉NO₄	No oxazole, methyl on pyrrolidine	Intermediate in amino acid synthesis
1-[(tert-butoxy)carbonyl]-3-[(5-methyl-1,2-oxazol-4-yl)methyl]pyrrolidine-3-carboxylic acid	C₁₅H₂₂N₂O₅	Oxazole substituent on pyrrolidine	Antimicrobial agents

Future Directions

• Biological Screening: Prioritize assays against bacterial efflux pumps and kinase targets.

• Derivatization: Explore amide couplings at the carboxylic acid to enhance bioavailability.

• Computational Modeling: Molecular dynamics simulations to predict binding modes with therapeutic targets.